4-(2,5-Dihydro-1H-pyrrole-1-carbonyl)-3-methylbenzonitrile

• CAS RN: 651045-04-4
• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 4-(2,5-dihydropyrrole-1-carbonyl)-3-methylbenzonitrile
• InChI: InChI=1S/C13H12N2O/c1-10-8-11(9-14)4-5-12(10)13(16)15-6-2-3-7-15/h2-5,8H,6-7H2,1H3
• InChI Key: JHVQTVRFRZVNNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)C(=O)N2CC=CC2

Description

4-(2,5-Dihydro-1H-pyrrole-1-carbonyl)-3-methylbenzonitrile is a useful research compound. Its molecular formula is C13H12N2O and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

31.6 g (0.11 mol) of 4-(2,5-dihydropyrrol-1-ylcarbonyl)-3-methylbromobenzene is dissolved in 125 mL of dimethylformamide and combined with 20.2 g (0.23 mol) of copper cyanide and 3.2 g (2.7 mmol) of tetrakis-triphenylphosphinepalladium(0). The suspension is stirred for 20 hours at 140° C. Then it is cooled to 80° C., combined with 150 mL of water, 150 mL of ethyl acetate, and 25 g of CELITE® filter aid and filtered through CELITE® filter aid. The organic phase is separated off, washed with sodium chloride solution, dried over sodium sulfate, and concentrated by evaporation. The residue is chromatographed on silica gel, eluting with ethyl acetate/ethanol (50:1 and 19:1). The corresponding fractions are combined and concentrated by evaporation. Yield: 11.7 g (49% of theory); Rf value: 0.55 (silica gel; ethyl acetate/ethanol=9:1).